Methyl 3-(cyclopropylmethyl)benzoate
Cat. No. B3332801
M. Wt: 190.24 g/mol
InChI Key: NCGTXWPDSCYMLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08211904B2
Procedure details
To a solution of methyl 3-allylbenzoate (8.39 g, 47.6 mmol) in dichloroethane (100 mL) was added iodochloromethane (26.9 mL, 152 mmol). The solution was cooled to 0° C. and diethyl zinc (1.0 M in heptanes, 76.2 mL, 76.2 mmol) was added. The cooling bath was removed and the reaction was stirred at rt for 30 min. The reaction mixture was quenched with 1N HCl, extracted with methylene chloride (three times), dried with MgSO4 and concentrate under vacuum to afford the desired product.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:4]1[CH:5]=[C:6]([CH:11]=[CH:12][CH:13]=1)[C:7]([O:9][CH3:10])=[O:8])[CH:2]=[CH2:3].I[CH2:15]Cl.C([Zn]CC)C>ClC(Cl)C>[CH:2]1([CH2:1][C:4]2[CH:5]=[C:6]([CH:11]=[CH:12][CH:13]=2)[C:7]([O:9][CH3:10])=[O:8])[CH2:15][CH2:3]1
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Inputs
Step One
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Name
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Quantity
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8.39 g
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Type
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reactant
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Smiles
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C(C=C)C=1C=C(C(=O)OC)C=CC1
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Name
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Quantity
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26.9 mL
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Type
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reactant
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Smiles
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ICCl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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ClC(C)Cl
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Step Two
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Name
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Quantity
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76.2 mL
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Type
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reactant
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Smiles
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C(C)[Zn]CC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred at rt for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The cooling bath was removed
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was quenched with 1N HCl
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride (three times)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrate under vacuum
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
